Cas no 626209-54-9 (N-(2-Fluorobenzyl)-2-morpholinoethanamine)

N-(2-Fluorobenzyl)-2-morpholinoethanamine structure
626209-54-9 structure
Product Name:N-(2-Fluorobenzyl)-2-morpholinoethanamine
CAS No:626209-54-9
MF:C13H19FN2O
MW:238.301166772842
CID:1067648
PubChem ID:2772118
Update Time:2025-04-20

N-(2-Fluorobenzyl)-2-morpholinoethanamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-Fluorobenzyl)-2-morpholinoethanamine
    • (2-Fluoro-benzyl)-(2-morpholin-4-yl-ethyl)-amine
    • n-(2-Fluorobenzyl)-2-morpholinoethan-1-amine
    • SR-01000370500
    • CS-0269650
    • BBL030200
    • 626209-54-9
    • Z86136723
    • SR-01000370500-1
    • AKOS000238302
    • STK346913
    • N-(2-fluorobenzyl)-2-(morpholin-4-yl)ethanamine
    • VS-09673
    • N-[(2-fluorophenyl)methyl]-2-morpholin-4-ylethanamine
    • [(2-fluorophenyl)methyl][2-(morpholin-4-yl)ethyl]amine
    • MDL: MFCD04035529
    • Inchi: 1S/C13H19FN2O/c14-13-4-2-1-3-12(13)11-15-5-6-16-7-9-17-10-8-16/h1-4,15H,5-11H2
    • InChI Key: ZVEFYZVIDLTNKH-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CNCCN1CCOCC1

Computed Properties

  • Exact Mass: 238.14814140g/mol
  • Monoisotopic Mass: 238.14814140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 24.5Ų

N-(2-Fluorobenzyl)-2-morpholinoethanamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-(2-Fluorobenzyl)-2-morpholinoethanamine Pricemore >>

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